N-(3,4-dimethoxyphenethyl)-3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)propanamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[3,5-dimethyl-1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-4-yl]propanamide
• InChI: InChI=1S/C23H29N5O4/c1-14-12-22(30)26-23(25-14)28-16(3)18(15(2)27-28)7-9-21(29)24-11-10-17-6-8-19(31-4)20(13-17)32-5/h6,8,12-13H,7,9-11H2,1-5H3,(H,24,29)(H,25,26,30)
• InChI Key: UUEMQOARQQGNDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=C(C(=N2)C)CCC(=O)NCCC3=CC(=C(C=C3)OC)OC)C
• Molecular Formula: C23H29N5O4
• Molecular Weight: 439.5 g/mol

Description

The compound "N-(3,4-dimethoxyphenethyl)-3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)propanamide" is a complex organic molecule that appears to be related to various research areas, including medicinal chemistry and materials science. While the provided papers do not directly discuss this compound, they do provide insights into similar compounds and their properties, which can be used to infer potential characteristics and applications of the compound .

Synthesis Analysis

The synthesis of related compounds often involves multistep reactions, as seen in the preparation of N,N-disubstituted 3-(3,5-diphenyl-1H-pyrazol-1-yl)propanamides and propanamines, which start from corresponding propanoic acids or pyrazoles . Similarly, the synthesis of pyrimidine and thiadiazole derivatives involves reactions such as aminothiourea with bromine as a cyclic reagent or ferric chloride-mediated ring closure . These methods suggest that the synthesis of the compound may also involve multiple steps, including cyclization and substitution reactions.

Molecular Structure Analysis

X-ray diffraction studies have been used to determine the structure of related compounds, revealing details such as supramolecular hydrogen-bonded chains, two-dimensional arrays, and cyclic dimers in the solid state . Crystallographic data, including space group, cell dimensions, and molecular weight, provide a comprehensive understanding of the molecular structure . These techniques would likely be applicable in analyzing the molecular structure of the target compound.

Chemical Reactions Analysis

The related compounds have been shown to form complexes with palladium(II) chloride, indicating their potential to participate in coordination chemistry . The reactivity of these compounds with transition metals suggests that the compound may also exhibit similar behavior, potentially forming complexes with metals, which could be of interest in catalysis or material science applications.

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds include their herbicidal activity, as well as their potential to exhibit sedative, platelet antiaggregating, local anesthetic, hypotensive, antiarrhythmic, and anti-inflammatory activities . These activities are likely a result of the compounds' molecular structures and their interactions with biological targets. The compound , with its complex structure, may also possess a range of biological activities, which would need to be explored through bioassays and pharmacological studies.

Scientific Research Applications

Antidepressant Applications

A study described a series of compounds related to the chemical structure of interest, identifying potential antidepressant properties with reduced side effects compared to traditional treatments. This research emphasizes the significance of such compounds in developing new therapeutic agents for mental health disorders (Bailey et al., 1985).

Herbicidal Activity

Another study focused on the herbicidal activity of compounds with similar chemical frameworks. It demonstrated the effectiveness of these compounds as potential herbicides, providing a basis for developing new agricultural chemicals to enhance crop protection (Liu et al., 2008).

Insecticidal and Antibacterial Potential

Research into pyrimidine linked pyrazole heterocyclics highlighted their insecticidal and antibacterial potential. This study underscores the dual functionality of such compounds in controlling pests and combating bacterial infections, offering valuable insights into their multifaceted applications (Deohate & Palaspagar, 2020).

Palladium(II) Chloride Complexes

The interaction of similar compounds with Palladium(II) chloride was investigated, revealing insights into their chemical behavior and potential applications in catalysis and material science. This research contributes to our understanding of metal-organic frameworks and their utility in various technological advancements (Palombo et al., 2019).

Antimicrobial and Anticancer Agents

Studies on novel pyrazolopyrimidines derivatives explored their antimicrobial and anticancer activities, highlighting the therapeutic potential of such compounds. The research provides a foundation for future drug development efforts aimed at treating various infections and malignancies (Rahmouni et al., 2016).